Cas no 896376-70-8 (2-3-(2,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(4-ethylphenyl)acetamide)

• Product Name: 2-3-(2,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(4-ethylphenyl)acetamide
• CAS No: 896376-70-8
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6026094
• PubChem ID: 73216956
• Update Time: 2025-07-30

2-3-(2,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(2,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(4-ethylphenyl)acetamide
• 1(2H)-Quinazolineacetamide, 3-(2,4-dimethoxyphenyl)-N-(4-ethylphenyl)-3,4-dihydro-2,4-dioxo-
• 2-[3-(2,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl]-N-(4-ethylphenyl)acetamide
• 2-[3-(2,4-dimethoxyphenyl)-2,4-dioxo-4a,5,6,7,8,8a-hexahydroquinazolin-1-yl]-N-(4-ethylphenyl)acetamide
• 896376-70-8

• Inchi： 1S/C26H25N3O5/c1-4-17-9-11-18(12-10-17)27-24(30)16-28-21-8-6-5-7-20(21)25(31)29(26(28)32)22-14-13-19(33-2)15-23(22)34-3/h5-15H,4,16H2,1-3H3,(H,27,30)
• InChI Key： CRHAJHQKXULYPA-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(CC)C=C2)=O)C2=C(C=CC=C2)C(=O)N(C2=CC=C(OC)C=C2OC)C1=O

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• pka: 13.93±0.70(Predicted)

Additional information on 2-3-(2,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(4-ethylphenyl)acetamide

Introduction to 2-3-(2,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(4-ethylphenyl)acetamide and Its Significance in Modern Chemical Biology

2-3-(2,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(4-ethylphenyl)acetamide, identified by the CAS number 896376-70-8, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The compound's structure incorporates several key functional groups that contribute to its unique chemical behavior and biological activity.

The core of this molecule is a tetrahydroquinazoline scaffold, which is a heterocyclic ring system known for its presence in numerous bioactive natural products and synthetic drugs. The tetrahydroquinazoline moiety is particularly significant in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. In this specific compound, the tetrahydroquinazoline ring is further modified by the presence of a 2,4-dioxo group at the 2 and 4 positions, which enhances the electrophilicity of the ring and makes it more susceptible to nucleophilic attack. This feature is often exploited in drug design to facilitate further derivatization and functionalization.

Additionally, the compound features an acetamide group attached to the tetrahydroquinazoline scaffold at the 1-position. The acetamide moiety is a common pharmacophore in drug discovery, known for its ability to modulate protein-protein interactions and enzyme activity. The presence of an N-(4-ethylphenyl) substituent on the acetamide group adds another layer of complexity to the molecule's structure. This phenyl ring provides hydrophobic interactions with biological targets and can influence the compound's solubility and metabolic stability.

The aromatic portion of the molecule is further diversified by the presence of a 2,4-dimethoxyphenyl group attached to the tetrahydroquinazoline ring at the 3-position. The methoxy groups on this phenyl ring enhance lipophilicity and can also participate in hydrogen bonding interactions with biological targets. This structural feature is particularly interesting because it allows for multiple points of interaction within a biological system, potentially increasing binding affinity and specificity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-3-(2,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(4-ethylphenyl)acetamide with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets relevant to inflammatory diseases and cancer. For instance, preliminary simulations suggest that it may bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in pathways that lead to inflammation and pain.

In addition to computational studies, experimental investigations have begun to explore the pharmacological potential of this compound. In vitro assays have demonstrated that derivatives of this molecule exhibit inhibitory effects on several key enzymes associated with disease pathways. Notably, researchers have observed promising results in inhibiting COX-2 expression in human cell lines derived from colorectal cancer cells. This suggests that modifications to the core structure could lead to potent anti-inflammatory agents with therapeutic applications.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as cyclization, condensation, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity. Advances in green chemistry principles have also been applied during synthesis to minimize waste and improve sustainability. For example, catalytic methods have been employed where possible to reduce reliance on stoichiometric reagents.

The pharmacokinetic properties of 2-3-(2,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(4-ethylphenyl)acetamide are also under investigation. Initial studies indicate that it exhibits moderate solubility in aqueous media but good solubility in organic solvents commonly used in drug formulations. This balance suggests potential for oral administration if further optimized for bioavailability through appropriate prodrug strategies or formulation techniques.

The potential therapeutic applications of this compound are broadening as research progresses. Beyond its anti-inflammatory properties, tetrahydroquinazoline derivatives have shown promise as kinase inhibitors, which are critical targets for treating cancers such as leukemia and breast cancer. The unique structural features of this molecule may enable it to selectively inhibit aberrant signaling pathways associated with these diseases without affecting normal cellular processes.

The development of novel drug candidates like 896376-70-8 relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists,and computer scientists who work together to translate basic research into clinical applications. High-throughput screening (HTS) technologies have accelerated the process by allowing rapid testing of thousands of compounds against various biological targets,including enzymes, receptors,and nucleic acids relevant to human health.

The regulatory landscape for new drug development continues to evolve, emphasizing safety, efficacy,and environmental sustainability throughout all stages from discovery to commercialization. Companies investing in compounds like this one must navigate stringent regulatory requirements set forth by agencies such as the U.S Food & Drug Administration (FDA)and European Medicines Agency (EMA) before they can be approved for clinical use.

Future directions for research on 896376-70-8 include exploring its mechanism(s)of action at a molecular level using advanced techniques such as X-ray crystallography,fluorescence spectroscopy, or mass spectrometry-based proteomics.* Additionally,* researchers aim*to identify any off-target effects*that might compromise*its therapeutic potential*or safety profile.* Collaborative efforts between academic institutions,*biotech firms,*and pharmaceutical companies will be essential*to bring*this promising candidate*closer*to becoming*an approved therapy*for patients worldwide.*